Cas no 1152955-69-5 (3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide)

3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide structure
1152955-69-5 structure
Product Name:3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
CAS No:1152955-69-5
MF:C7H12N4O
MW:168.196380615234
CID:5956312
PubChem ID:43312184
Update Time:2024-01-16

3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
    • 1152955-69-5
    • AKOS009461555
    • EN300-1107785
    • Inchi: 1S/C7H12N4O/c1-5(7(9)12)3-11-4-6(8)2-10-11/h2,4-5H,3,8H2,1H3,(H2,9,12)
    • InChI Key: ZWZSXWXPJKJZPT-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CN1C=C(C=N1)N)N

Computed Properties

  • Exact Mass: 168.10111102g/mol
  • Monoisotopic Mass: 168.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 86.9Ų

3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107785-0.05g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
0.05g
$468.0 2023-10-27
Enamine
EN300-1107785-0.1g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
0.1g
$490.0 2023-10-27
Enamine
EN300-1107785-0.25g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
0.25g
$513.0 2023-10-27
Enamine
EN300-1107785-0.5g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
0.5g
$535.0 2023-10-27
Enamine
EN300-1107785-1.0g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5
1g
$1100.0 2023-06-10
Enamine
EN300-1107785-2.5g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
2.5g
$1089.0 2023-10-27
Enamine
EN300-1107785-5.0g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5
5g
$3189.0 2023-06-10
Enamine
EN300-1107785-10.0g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5
10g
$4729.0 2023-06-10
Enamine
EN300-1107785-1g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
1g
$557.0 2023-10-27
Enamine
EN300-1107785-5g
3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
1152955-69-5 95%
5g
$1614.0 2023-10-27
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